![molecular formula C19H24ClN5O2 B2636574 N-(2-chlorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide CAS No. 946232-05-9](/img/structure/B2636574.png)
N-(2-chlorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
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Description
N-(2-chlorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H24ClN5O2 and its molecular weight is 389.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Alternative Synthesis Routes : Research has been conducted on synthesizing related compounds, demonstrating interest in the development of novel synthetic routes for complex molecules. For instance, an alternative route to synthesize a compound with a similar structural framework has been explored, highlighting the chemical interest in piperazine and pyrimidinyl derivatives for potential pharmaceutical applications (S. Shahinshavali et al., 2021).
Molecular Interaction Studies
- Receptor Binding : Studies on molecules with piperazine moieties have been conducted to understand their interaction with biological receptors. For example, research on the molecular interaction of antagonists with cannabinoid receptors provides insights into the design of receptor-selective compounds, which could be relevant for developing therapeutics targeting specific receptor pathways (J. Shim et al., 2002).
Drug Development and Synthesis
- Development of CGRP Receptor Inhibitors : The synthesis and development of CGRP (calcitonin gene-related peptide) receptor antagonists involve complex molecules that might share functional similarities with the compound , indicating the role of such structures in medicinal chemistry (Reginald O. Cann et al., 2012).
Pharmacological Properties
- Synthesis and Pharmacological Evaluation : Research into the synthesis and evaluation of pyrimidine-piperazine conjugates for estrogen receptor binding affinity demonstrates the pharmacological interest in compounds with these core structures. Such studies are essential for developing new therapeutic agents targeting specific diseases (I. Parveen et al., 2017).
Properties
IUPAC Name |
N-(2-chlorophenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClN5O2/c1-13(2)27-18-12-17(21-14(3)22-18)24-8-10-25(11-9-24)19(26)23-16-7-5-4-6-15(16)20/h4-7,12-13H,8-11H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCHKHVKMFKJKPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.